ZINC nitrate

Specification

• CAS No.: 7779-88-6
• Molecular Formula: N2O6Zn; Zn(NO3)2; Zn(NO3)2; N2O6Zn
• Molecular Weight: 189.4 g/mol
• IUPAC Name: zinc;dinitrate
• Standard InChI: InChI=1S/2NO3.Zn/c2*2-1(3)4;/q2*-1;+2
• Standard InChI Key: ONDPHDOFVYQSGI-UHFFFAOYSA-N
• SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Zn+2]
• Canonical SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Zn+2]
• Colorform: White powde
• Melting Point: 97 °F (USCG, 1999); -18 °C /hydrate/; ~110 °C

Introduction

Physical and Chemical Properties

Zinc nitrate possesses distinctive physical and chemical properties that influence its behavior and applications. The table below summarizes the key physical properties of anhydrous zinc nitrate:

Property	Value
Chemical Formula	Zn(NO₃)₂
Molecular Weight	189.36 g/mol (anhydrous)
Density	2.064-2.065 g/cm³ (anhydrous)
Melting Point	110°C
Boiling Point	Approximately 125°C

This compound demonstrates high solubility in both water and alcohol, a characteristic shared by most nitrate compounds. The solubility and chemical reactivity of zinc nitrate contribute to its versatility in various applications.

Chemical Properties of Zinc Nitrate

Zinc nitrate exhibits several notable chemical properties that define its reactivity patterns. As a nitrate compound, it functions as an excellent oxidizing agent. When mixed with hydrocarbons, it can form flammable mixtures, highlighting its potential hazard when improperly handled.

The compound readily participates in various chemical reactions. Upon thermal decomposition, zinc nitrate breaks down to form zinc oxide, nitrogen dioxide, and oxygen according to the following reaction:

2 Zn(NO₃)₂ + Heat → 2 ZnO + 4 NO₂ + O₂

In addition, zinc nitrate reacts with sodium carbonate to produce zinc carbonate and sodium nitrate:

Zn(NO₃)₂ + Na₂CO₃ → ZnCO₃ + 2 NaNO₃

Production Methods

Industrial production of zinc nitrate primarily involves the dissolution of zinc in nitric acid. The specific reaction pathway depends on the concentration of nitric acid used in the process.

When dilute nitric acid is used, the reaction proceeds as follows:

Zn + 2 HNO₃ (diluted) → Zn(NO₃)₂ + H₂

With concentrated nitric acid, the reaction is more complex and generates additional products:

4 Zn + 10 HNO₃ (concentrated) → 4 Zn(NO₃)₂ + NH₄NO₃ + 3 H₂O

These production methods are relatively straightforward and enable the cost-effective manufacturing of zinc nitrate for various industrial applications.

Applications and Uses

Zinc nitrate demonstrates remarkable versatility across multiple industries, contributing to its widespread adoption and continued research interest.

Industrial Applications

In industrial settings, zinc nitrate serves as a valuable catalyst in the manufacture of dyes, medicines, and various other chemical products. Its catalytic properties are particularly useful in resin production and organic synthesis. Additionally, it functions as a precursor for synthesizing other zinc compounds, expanding its utility in chemical manufacturing processes.

The compound also finds application as a latex coagulant and is used in the synthesis of coordination polymers, demonstrating its importance in specialized industrial processes.

Agricultural Applications

In agriculture, zinc nitrate contributes significantly to crop health and yield improvement. Regular application of zinc nitrate can lead to:

These benefits make zinc nitrate an essential component in liquid fertilizers and sustainable agricultural practices.

Pharmaceutical and Cosmetic Applications

The pharmaceutical and cosmetic industries utilize zinc nitrate for its antiseptic and astringent properties. Specific applications include:

• Wound healing products that promote cell regeneration and tissue repair

• Skin care products for treating acne and other skin conditions due to its anti-inflammatory and antimicrobial properties

• Dental care products where zinc compounds reduce dental plaque and gingivitis

Research and Laboratory Applications

Zinc nitrate serves as a common reagent in analytical chemistry for both qualitative and quantitative analyses. It also plays a crucial role in materials science, particularly as a precursor in the synthesis of zinc oxide nanoparticles.

Research Findings on Zinc Nitrate in Nanomaterial Synthesis

Recent research has highlighted the importance of zinc nitrate in the synthesis of zinc oxide nanoparticles, which have applications ranging from photocatalysis to electronics and biomedical fields.

Zinc Nitrate as a Precursor for ZnO Nanoparticles

Studies have demonstrated that zinc nitrate can be used as a precursor for synthesizing zinc oxide nanoparticles via precipitation methods. The synthesis typically involves preparing a zinc nitrate solution and adding a base such as KOH dropwise until precipitation occurs. The resulting precipitate is then centrifuged, washed, dried, and annealed to obtain pure ZnO nanoparticles.

The quality and characteristics of the resulting ZnO nanoparticles depend significantly on the specific precursor used. Research comparing different zinc precursors (including zinc acetate, zinc nitrate, zinc sulfate, and zinc chloride) has revealed distinct differences in the morphology and properties of the resultant nanoparticles.

Morphological Characteristics of ZnO from Zinc Nitrate

An important research finding shows that ZnO nanoparticles synthesized from zinc nitrate tend to yield rod-shaped particles, whereas those synthesized from zinc acetate typically result in spherical shapes. This morphological difference influences the functional properties of the nanoparticles, particularly their photocatalytic activity.